Cas no 1372909-98-2 ((2S)-3-methoxybutan-2-amine)

(2S)-3-methoxybutan-2-amine structure

(2S)-3-methoxybutan-2-amine structure

Product Name:(2S)-3-methoxybutan-2-amine

CAS No:1372909-98-2

MF:C₅H₁₃NO

MW:103.162821531296

CID:5159834

PubChem ID:75356277

Update Time:2026-03-04

(2S)-3-methoxybutan-2-amine Chemical and Physical Properties

Names and Identifiers

- 2-Butanamine, 3-methoxy-, (2S)-
- (2S)-3-methoxybutan-2-amine
- (1S)-2-Methoxy-1-methyl-propylamine
- Inchi： 1S/C5H13NO/c1-4(6)5(2)7-3/h4-5H,6H2,1-3H3/t4-,5?/m0/s1
- InChI Key： ZAZPNEAXPOUSEQ-ROLXFIACSA-N
- SMILES： C[C@H](N)C(OC)C

(2S)-3-methoxybutan-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-170296-0.05g	(2S)-3-methoxybutan-2-amine	1372909-98-2		0.05g	$1091.0	2023-09-20
Enamine	EN300-170296-0.1g	(2S)-3-methoxybutan-2-amine	1372909-98-2		0.1g	$1144.0	2023-09-20
Enamine	EN300-170296-0.25g	(2S)-3-methoxybutan-2-amine	1372909-98-2		0.25g	$1196.0	2023-09-20
Enamine	EN300-170296-0.5g	(2S)-3-methoxybutan-2-amine	1372909-98-2		0.5g	$1247.0	2023-09-20
Enamine	EN300-170296-1.0g	(2S)-3-methoxybutan-2-amine	1372909-98-2		1g	$1299.0	2023-06-08
Enamine	EN300-170296-2.5g	(2S)-3-methoxybutan-2-amine	1372909-98-2		2.5g	$2548.0	2023-09-20
Enamine	EN300-170296-5.0g	(2S)-3-methoxybutan-2-amine	1372909-98-2		5g	$3770.0	2023-06-08
Enamine	EN300-170296-10.0g	(2S)-3-methoxybutan-2-amine	1372909-98-2		10g	$5590.0	2023-06-08
Enamine	EN300-170296-1g	(2S)-3-methoxybutan-2-amine	1372909-98-2		1g	$1299.0	2023-09-20
Enamine	EN300-170296-5g	(2S)-3-methoxybutan-2-amine	1372909-98-2		5g	$3770.0	2023-09-20

(2S)-3-methoxybutan-2-amine Related Literature

1. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
2. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
4. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
5. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694

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